5-Nitro-N-(oxazol-2-ylmethyl)-1H-indazol-3-amine

• Molecular Formula: C11H9N5O3
• Molecular Weight: 259.22 g/mol
• IUPAC Name: 5-nitro-N-(1,3-oxazol-2-ylmethyl)-1H-indazol-3-amine
• InChI: InChI=1S/C11H9N5O3/c17-16(18)7-1-2-9-8(5-7)11(15-14-9)13-6-10-12-3-4-19-10/h1-5H,6H2,(H2,13,14,15)
• InChI Key: GUUKTJYQKDCUCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=NN2)NCC3=NC=CO3

Description

5-Nitro-N-(oxazol-2-ylmethyl)-1H-indazol-3-amine is a nitro-substituted indazole derivative featuring an oxazole-2-ylmethyl group attached to the indazol-3-amine nitrogen. The compound is structurally characterized by a 5-nitro-1H-indazol-3-amine core (a commercially available starting material ), modified with an oxazole heterocycle. The nitro group at position 5 of the indazole ring introduces strong electron-withdrawing effects, which may influence electronic properties, solubility, and biological activity.

Biological Activity

5-Nitro-N-(oxazol-2-ylmethyl)-1H-indazol-3-amine is a compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the presence of a nitro group at the 5-position and an oxazol-2-ylmethyl group attached to the nitrogen atom. Its chemical structure can be represented as follows:

Chemical Structure

The biological activity of 5-Nitro-N-(oxazol-2-ylmethyl)-1H-indazol-3-amine is primarily attributed to its interaction with specific molecular targets within cells. Research indicates that compounds in the indazole family can inhibit various kinases involved in cell signaling pathways, contributing to their anticancer properties . The nitro group may also play a role in redox reactions, influencing cellular stress responses and apoptosis.

Anticancer Properties

Several studies have evaluated the anticancer potential of indazole derivatives, including 5-Nitro-N-(oxazol-2-ylmethyl)-1H-indazol-3-amine. For instance, a recent study demonstrated that related indazole compounds exhibited significant antiproliferative activity against human cancer cell lines such as K562 (chronic myeloid leukemia) and A549 (lung cancer). The IC50 values for these compounds were found to be in the micromolar range, indicating promising activity .

Compound	Cell Line	IC50 (µM)
5-Nitro-N-(oxazol-2-ylmethyl)-1H-indazol-3-amine	K562	5.15
5-Nitro-N-(oxazol-2-ylmethyl)-1H-indazol-3-amine	A549	8.53
5-Fluorouracil (control)	K562	8.37
5-Fluorouracil (control)	A549	9.78

Antimicrobial Activity

In addition to anticancer effects, derivatives of indazole have shown antimicrobial properties. For example, compounds with similar structures have been tested against various pathogens, demonstrating effectiveness against Trichomonas vaginalis and other microbial strains at low concentrations .

Case Studies

• Antitumor Activity : A study published in Nature reported that a series of indazole derivatives were synthesized and tested for their ability to inhibit tumor growth in vitro. The results indicated that certain modifications to the indazole structure significantly enhanced their potency against cancer cell lines .
• Structure-Activity Relationship (SAR) : Research has focused on understanding how different substituents on the indazole core affect biological activity. By systematically varying the oxazol group, researchers identified that specific substitutions could lead to improved selectivity and reduced toxicity towards normal cells .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Activity :

• The nitro group in the target compound contrasts with pyridinyl (Compound B) or unsubstituted (Compound 7) indazole derivatives. Nitro groups may reduce basicity or increase metabolic stability compared to electron-donating groups.
• In CDK8 inhibitors (), 1H-indazol-3-amine derivatives (e.g., Compound 7) showed a >10-fold potency increase over halogenated analogs (e.g., 5-chloro or 6-bromo derivatives), suggesting that substituent choice critically impacts target binding .

Oxazole-Containing Derivatives :

• Compound 33 (N-methyl-5-(naphthalen-1-yl)oxazol-2-amine) shares the oxazole motif but lacks the indazole core. Its synthesis involves LHMDS-mediated methylation, highlighting the versatility of oxazole in medicinal chemistry .
• The oxazol-2-ylmethyl group in the target compound may improve solubility or serve as a hydrogen-bond acceptor, analogous to oxadiazole derivatives in .

Key Observations:

• The target compound’s synthesis likely follows alkylation protocols similar to , where 5-nitro-1H-indazol-3-amine is functionalized with an oxazol-2-ylmethyl group. This contrasts with Suzuki coupling () or Schiff base formation (), which require transition-metal catalysts or prolonged heating.
• demonstrates that oxazole derivatives (e.g., Compound 33) are often purified via flash chromatography (Biotage® systems), suggesting similar methods may apply to the target compound .

Physicochemical and Spectral Properties

Table 3: Spectroscopic Data Comparison

Compound	¹H NMR Shifts (δ, ppm)	HRMS (m/z) [M+H]⁺	References
5-Nitro-N-(oxazol-2-ylmethyl)-1H-indazol-3-amine	Expected NO₂ deshielding (~8.5–9.0 ppm)	Not reported	–
5-(Benzylamino)-2-(naphthalen-1-yl)oxazole-4-carbonitrile (28)	8.25 (d, J=8.0 Hz), 7.90–7.45 (m)	397.1323
N-Methyl-5-(naphthalen-1-yl)oxazol-2-amine (33)	7.95 (d, J=7.5 Hz), 3.15 (s, 3H)	251.1045

Key Observations:

• The nitro group in the target compound would likely cause significant deshielding in ¹H NMR (e.g., aromatic protons near NO₂ at ~8.5–9.0 ppm), contrasting with methyl or cyano substituents in compounds .
• HRMS data for analogs (e.g., Compound 28, m/z 397.1323) provide benchmarks for validating the target compound’s molecular weight .